Cas no 851111-51-8 (N-(4-ethoxy-3-methoxyphenyl)methyl-N,4,8-trimethylquinolin-2-amine)

N-(4-ethoxy-3-methoxyphenyl)methyl-N,4,8-trimethylquinolin-2-amine structure
851111-51-8 structure
Product Name:N-(4-ethoxy-3-methoxyphenyl)methyl-N,4,8-trimethylquinolin-2-amine
CAS No:851111-51-8
MF:C22H26N2O2
MW:350.454045772552
CID:5906235
PubChem ID:4830070
Update Time:2023-11-27

N-(4-ethoxy-3-methoxyphenyl)methyl-N,4,8-trimethylquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinamine, N-[(4-ethoxy-3-methoxyphenyl)methyl]-N,4,8-trimethyl-
    • n-[(4-ethoxy-3-methoxyphenyl)methyl]-n,4,8-trimethylquinolin-2-amine
    • BJB11151
    • EN300-1696029
    • AKOS034152450
    • CS-0236183
    • Z31132987
    • 851111-51-8
    • N-(4-ethoxy-3-methoxyphenyl)methyl-N,4,8-trimethylquinolin-2-amine
    • Inchi: 1S/C22H26N2O2/c1-6-26-19-11-10-17(13-20(19)25-5)14-24(4)21-12-16(3)18-9-7-8-15(2)22(18)23-21/h7-13H,6,14H2,1-5H3
    • InChI Key: POJKLTJZKVEMCH-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2C)C(C)=CC=1N(CC1=CC=C(OCC)C(OC)=C1)C

Computed Properties

  • Exact Mass: 350.199428076g/mol
  • Monoisotopic Mass: 350.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 34.6Ų

Experimental Properties

  • Density: 1.121±0.06 g/cm3(Predicted)
  • Boiling Point: 523.7±50.0 °C(Predicted)
  • pka: 6.28±0.50(Predicted)

N-(4-ethoxy-3-methoxyphenyl)methyl-N,4,8-trimethylquinolin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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